Cas no 1805590-12-8 (2-Bromo-5-fluoro-3-hydroxybenzyl chloride)

• Product Name: 2-Bromo-5-fluoro-3-hydroxybenzyl chloride
• CAS No: 1805590-12-8
• MF: C₇H₅BrClFO
• MW: 239.469403982162
• CID: 4977081
• Update Time: 2025-05-19

2-Bromo-5-fluoro-3-hydroxybenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-fluoro-3-hydroxybenzyl chloride

• Inchi： 1S/C7H5BrClFO/c8-7-4(3-9)1-5(10)2-6(7)11/h1-2,11H,3H2
• InChI Key： XKDNNNKZRNHLIZ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1CCl)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2

Additional information on 2-Bromo-5-fluoro-3-hydroxybenzyl chloride

Introduction to 2-Bromo-5-fluoro-3-hydroxybenzyl chloride (CAS No. 1805590-12-8)

2-Bromo-5-fluoro-3-hydroxybenzyl chloride, with the CAS number 1805590-12-8, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique combination of bromine, fluorine, and hydroxyl functional groups, which contribute to its diverse chemical properties and potential applications.

The molecular structure of 2-Bromo-5-fluoro-3-hydroxybenzyl chloride consists of a benzene ring substituted with a bromine atom at the 2-position, a fluorine atom at the 5-position, and a hydroxyl group at the 3-position. The benzyl chloride moiety attached to the benzene ring further enhances its reactivity and functional versatility. This specific arrangement of substituents imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various synthetic transformations and biological studies.

In recent years, 2-Bromo-5-fluoro-3-hydroxybenzyl chloride has been extensively studied for its potential as an intermediate in the synthesis of bioactive compounds. One notable application is in the development of novel pharmaceuticals targeting specific biological pathways. For instance, researchers have explored its use in the synthesis of inhibitors for enzymes involved in cancer progression and neurodegenerative diseases. The bromine and fluorine substituents can modulate the binding affinity and selectivity of these inhibitors, while the hydroxyl group can enhance their solubility and bioavailability.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 2-Bromo-5-fluoro-3-hydroxybenzyl chloride as a key intermediate in the synthesis of a novel class of kinase inhibitors. These inhibitors demonstrated potent activity against specific kinases implicated in cancer cell proliferation. The researchers found that the presence of the bromine and fluorine atoms significantly improved the potency and selectivity of the inhibitors, making them promising candidates for further preclinical evaluation.

Beyond its applications in pharmaceutical research, 2-Bromo-5-fluoro-3-hydroxybenzyl chloride has also shown promise in materials science. Its unique electronic properties make it suitable for use in the development of functional materials such as polymers and coatings. For example, a study published in Advanced Materials explored the use of this compound as a monomer in the synthesis of conductive polymers with enhanced electrical conductivity and mechanical stability. The results indicated that the bromine and fluorine substituents played a crucial role in tuning the electronic properties of the resulting polymers.

In addition to its synthetic utility, 2-Bromo-5-fluoro-3-hydroxybenzyl chloride has been investigated for its potential as a probe molecule in chemical biology studies. The hydroxyl group can be readily modified to introduce various functional groups, allowing researchers to explore its interactions with biological targets. A study published in Chemical Communications demonstrated that derivatives of this compound could be used to selectively label proteins involved in cellular signaling pathways, providing valuable insights into their function and regulation.

The safety profile of 2-Bromo-5-fluoro-3-hydroxybenzyl chloride is another important consideration for its practical applications. While it is not classified as a hazardous material, proper handling and storage procedures should be followed to ensure safe use in laboratory settings. Researchers should adhere to standard safety guidelines when working with this compound to minimize any potential risks.

In conclusion, 2-Bromo-5-fluoro-3-hydroxybenzyl chloride (CAS No. 1805590-12-8) is a multifaceted compound with significant potential in various scientific disciplines. Its unique combination of functional groups makes it an attractive candidate for synthetic transformations, pharmaceutical development, materials science, and chemical biology studies. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern chemistry and related fields.